Cas no 14875-96-8 (Ferroheme)

Ferroheme Properties

Names and Identifiers

• Hematin
• (protoporphyrinato)iron(II)
• Heme irom
• Heme b
• Protoheme
• Protoheme ix
• Iron, [7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(2-)-N21,N22,N23,N24]-, (SP-4-2)-
• (3,7,12,17-tetramethyl-8,13-divinylporphyrin-2,18-dipropanoato)iron(II)
• Fe-protoporphyrin IX
• ferrous heme
• reduced hemin
• ferroheme b
• Heme Iron Polypeptide powder
• Ferroheme
• 85758-EP2305825A1
• Reduced hematin
• protoheme
• Ferroheme (VAN)
• NSC 16669
• Ferrous protoheme
• 3-[18-(2-carboxyethyl)-3,8,13,17-tetramethyl-7,12-divinyl-porphyrin-21,23-diid-2-yl]propanoic acid
• hemin
• protoheme IX
• 85758-EP2305243A1
• ferrous 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-divinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• GLOBIFER
• Normosang
• heme
• Protohaem
• Protoheme IX (VAN)
• Heme (VAN)
• NSC 267100
• ferroprotoporphyrin
• Ferrous protoheme IX
• 14875-96-8
• UNII-42VZT0U6YR
• GTPL4349
• Iron, (dihydrogen 3,7,12,17-tetramethyl-8,13-divinyl-2,18-porphinedipropionato(2-))-
• Ferrate(2-), (7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24)-, dihydrogen, (SP-4-2)-
• Ferrate(2-), (7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kappaN21,kappaN22,kappaN23,kappaN24)-, hydrogen (1:2), (SP-4-2)-
• Iron protoporphyrin
• heme b
• HUMAN HEMIN
• 1ST157449
• Ferroprotoporphyrin IX
• C.I. Solvent Yellow 162
• 85758-EP2270016A1
• Q620084
• [7,12-Diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N^21,N^22,N^23,N^24]-ferrate(2-)dihydrogen
• Iron(II) protoporphyrin IX
• HEME [MI]
• HEME IRON
• 42VZT0U6YR
• Iron protoporphyrin ix
• Ferrate(2-), (7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kappaN21,kappaN22,kappaN23,kappaN24)-, dihydrogen, (SP-4-2)-
• Haem
• ?(2)-iron(2+) 4,20-bis(2-carboxyethyl)-9,14-diethenyl-5,10,15,19-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),6,8(23),9,11,13(22),14,16,18(21),19-undecaene-4,5-diide
• 85758-EP2270505A1
• 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;iron(2+)
• +Expand

• MDL： MFCD00870215
• InChIKey： KABFMIBPWCXCRK-RGGAHWMASA-L
• Inchi： InChI=1S/C34H34N4O4.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-2/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-;
• SMILES： [Fe+2].OC(CCC1=C(C)C2=CC3=C(C)C(C=C)=C(C=C4C(C)=C(C=C)C(C=C5C(C)=C(CCC(=O)O)C(=CC1=N2)[N-]5)=N4)[N-]3)=O |t:7,16,24,34|

Computed Properties

• Exact Mass: 616.17700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 616.177298
• Heavy Atom Count: 43
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: 2.32230
• PSA: 94.32000
• Boiling Point: 1122 °C at 760 mmHg
• Flash Point: 632.4 °C
• Color/Form: It is a red pigment in the blood and muscle of higher animals. It crystallizes from acetic acid or chloroform pyridine glacial acetic acid as long thin body like crystals, which are brown in transmitted light and steel blue in reflected light
• Density: g/cm3